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Compound of Interest

Compound Name: MHP 133

Cat. No.: B15574843

This guide provides immediate safety, operational, and disposal protocols for MHP 133, tailored
for researchers, scientists, and drug development professionals. The following procedures are
based on the Safety Data Sheet (SDS) for MHP (Methyl caprooyl tyrosinate) and established
laboratory safety practices to ensure the safe handling of this research-use-only chemical.

Chemical Identification and Properties

While MHP 133 is not classified as a hazardous substance, adherence to standard laboratory
safety protocols is essential to ensure personnel safety and experimental integrity.[1]

Property Information

Product Name MHP

Synonyms Methyl caprooyl tyrosinate

Chemical Formula C16H23NOa4

Molecular Weight 293.36 g/mol

Hazard Classification Not a hazardous substance or mixture.[1]
Identified Uses For research use only.[1]

Personal Protective Equipment (PPE)
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Even when handling non-hazardous chemicals, a standard level of PPE is mandatory in a
laboratory setting to protect against unforeseen reactions and contamination.

PPE Item Specifications and Purpose

A standard or fire-resistant lab coat should be
Lab Coat worn to protect clothing and skin from potential

splashes.

Safety glasses with side shields or chemical
Eye Protection splash goggles are required to shield eyes from

accidental splashes or aerosols.[2][3]

Nitrile gloves are recommended to prevent skin

] contact.[2][3] If contact with the substance

Hand Protection ) )
occurs, gloves should be removed immediately,

and hands should be washed.

Closed-toe shoes must be worn to protect the
Footwear ) .
feet from spills or dropped equipment.[2]

Operational Plan: Handling and Storage
Handling Protocol

o Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of any potential vapors, mists, or dust.[1]

e Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical
and before leaving the laboratory.

e Avoid Contact: Take precautions to prevent contact with skin and eyes. Do not ingest or
inhale.

o Spill Response: In the event of a spill, evacuate personnel to a safe area and ensure
adequate ventilation.[1] Use appropriate personal protective equipment before attempting to
clean the spill.[1] Absorb the spill with an inert material (e.g., sand, earth) and place it in a
suitable container for disposal.
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Storage Protocol

o Container: Keep the container tightly closed when not in use.

» Conditions: Store in a cool, dry, and well-ventilated area.[4] Avoid storing in direct sunlight or

near heat sources.[5]

e Segregation: Store away from incompatible materials.

 Inventory: Date containers upon receipt and upon opening to track the age of the chemical.

[4]15]

First Aid Measures

In case of exposure, follow these immediate steps:

Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air immediately.[1] If

breathing is difficult, provide respiratory support.

Skin Contact

Remove contaminated clothing and rinse the
affected skin area thoroughly with large

amounts of water.[1]

Eye Contact

Immediately flush the eyes with large amounts
of water for at least 15 minutes, holding the
eyelids open.[1] Remove contact lenses if
present and easy to do.[1] Seek medical

attention.

Wash out the mouth with water if the person is

conscious.[1] Do not induce vomiting unless

Ingestion _ _ _
directed by medical personnel.[1] Seek medical
attention.

Disposal Plan
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BENCHE

Dispose of MHP 133 and its container in accordance with local, regional, and national
regulations. As a non-hazardous substance, it may not require specialized hazardous waste
disposal, but it should not be disposed of in regular trash or down the drain without verification
of local guidelines.[6] It is best practice to dispose of all research chemicals through a licensed
waste disposal contractor.

Experimental Workflow Diagram

The following diagram outlines the standard operating procedure for safely handling MHP 133

from receipt to disposal.
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Caption: Workflow for safe handling of MHP 133.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

